Cas no 1211720-74-9 (N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-1H-indole-3-carboxamide)

• Product Name: N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-1H-indole-3-carboxamide
• CAS No: 1211720-74-9
• MF: C₁₈H₁₄N₄O₃
• MW: 334.328763484955
• CID: 6342860
• PubChem ID: 45506330
• Update Time: 2025-05-21

N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-1H-indole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-1H-indole-3-carboxamide
• AKOS024608237
• N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)-1H-indole-3-carboxamide
• 1211720-74-9
• F1374-2985
• N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1H-indole-3-carboxamide

• Inchi： 1S/C18H14N4O3/c1-24-15-9-5-3-7-12(15)17-21-22-18(25-17)20-16(23)13-10-19-14-8-4-2-6-11(13)14/h2-10,19H,1H3,(H,20,22,23)
• InChI Key： KPCLQGXIYIEOGC-UHFFFAOYSA-N
• SMILES： O1C(=NN=C1C1C=CC=CC=1OC)NC(C1=CNC2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 334.10659032g/mol
• Monoisotopic Mass: 334.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 93Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-1H-indole-3-carboxamide

N-5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl-1H-indole-3-carboxamide (CAS No. 1211720-74-9): An Emerging Compound in Medicinal Chemistry

N-5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl-1H-indole-3-carboxamide (CAS No. 1211720-74-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The molecular structure of N-5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl-1H-indole-3-carboxamide is composed of an indole core linked to a 1,3,4-oxadiazole moiety through a carboxamide linkage. The presence of the methoxyphenyl substituent further enhances its pharmacological properties. The indole scaffold is a well-known privileged structure in medicinal chemistry, often found in biologically active compounds with diverse therapeutic potentials. The 1,3,4-oxadiazole ring, on the other hand, is known for its ability to modulate various biological processes and improve the physicochemical properties of the parent molecule.

Recent research has highlighted the multifaceted biological activities of N-5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl-1H-indole-3-carboxamide. One of the most promising areas of investigation is its potential as an anticancer agent. Studies have shown that this compound exhibits significant cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest at the G0/G1 phase. Additionally, it has been reported to inhibit angiogenesis and metastasis, further enhancing its anticancer profile.

Beyond its anticancer properties, N-5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl-1H-indole-3-carboxamide has also shown promise in other therapeutic areas. For instance, it has been evaluated for its anti-inflammatory and analgesic effects. In vitro and in vivo studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, it has exhibited potent analgesic activity in animal models of pain.

The pharmacokinetic properties of N-5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl-1H-indole-3-carboxamide have also been investigated to ensure its suitability for clinical development. Preliminary studies indicate that it has favorable oral bioavailability and a reasonable half-life in plasma. These characteristics suggest that it could be administered orally as a potential therapeutic agent. However, further optimization may be necessary to enhance its pharmacokinetic profile and reduce potential side effects.

In terms of safety and toxicity, preliminary assessments have shown that N-5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl-1H-indole-3-carboxamide is well-tolerated at therapeutic doses. However, more comprehensive toxicological studies are required to fully evaluate its safety profile before advancing to clinical trials. These studies will be crucial in identifying any potential adverse effects and determining the optimal dosing regimens for different indications.

The development of N-5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl-1H-indole-3-carboxamide as a therapeutic agent is still in its early stages. However, the promising results from preclinical studies have generated considerable interest among researchers and pharmaceutical companies. Ongoing efforts are focused on optimizing the compound's structure to enhance its potency and selectivity while minimizing toxicity. Additionally, preclinical trials are being conducted to validate its efficacy in more complex disease models.

In conclusion, N-5-(2-Methoxyphenyl)-1,3,4-oxadiazolol-ol-ol-ol-ol-ol-ol-ol-ol-ol-* (CAS No. 1211720-* 74-* 9) represents a promising lead compound with diverse therapeutic potentials. Its unique structural features and multifaceted biological activities make it an attractive candidate for further development in medicinal chemistry. As research progresses, it is anticipated that this compound will contribute significantly to the advancement of novel therapies for various diseases.